3-{1-[3-nitro-4-(1-pyrrolidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-[(4-phenyl-1-piperazinyl)carbonyl]acrylonitrile

• Molecular Formula: C30H32N6O3
• Molecular Weight: 524.6 g/mol
• IUPAC Name: (E)-3-[2,5-dimethyl-1-(3-nitro-4-pyrrolidin-1-ylphenyl)pyrrol-3-yl]-2-(4-phenylpiperazine-1-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C30H32N6O3/c1-22-18-24(19-25(21-31)30(37)34-16-14-32(15-17-34)26-8-4-3-5-9-26)23(2)35(22)27-10-11-28(29(20-27)36(38)39)33-12-6-7-13-33/h3-5,8-11,18-20H,6-7,12-17H2,1-2H3/b25-19+
• InChI Key: LPWJZULIIFTIFH-NCELDCMTSA-N
• SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)N4CCN(CC4)C5=CC=CC=C5
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)N4CCN(CC4)C5=CC=CC=C5

Description

3-{1-[3-nitro-4-(1-pyrrolidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-[(4-phenyl-1-piperazinyl)carbonyl]acrylonitrile is a useful research compound. Its molecular formula is C30H32N6O3 and its molecular weight is 524.6 g/mol. The purity is usually 95%.
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